Cas no 946206-47-9 (1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 946206-47-9
• MF: C₂₂H₂₃N₇O₃S
• MW: 465.528122186661
• CID: 5506394
• Update Time: 2025-07-31

1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 7-[4-(4-methoxy-3-methylphenyl)sulfonylpiperazin-1-yl]-3-phenyltriazolo[4,5-d]pyrimidine
• 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• Inchi： 1S/C22H23N7O3S/c1-16-14-18(8-9-19(16)32-2)33(30,31)28-12-10-27(11-13-28)21-20-22(24-15-23-21)29(26-25-20)17-6-4-3-5-7-17/h3-9,14-15H,10-13H2,1-2H3
• InChI Key： NMEYVGHKUKPFQM-UHFFFAOYSA-N
• SMILES： C1N=C(N2CCN(S(C3=CC=C(OC)C(C)=C3)(=O)=O)CC2)C2N=NN(C3=CC=CC=C3)C=2N=1

Additional information on 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Comprehensive Guide to 1-(4-Methoxy-3-Methylbenzenesulfonyl)-4-{3-Phenyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}Piperazine (CAS No. 946206-47-9)

1-(4-Methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 946206-47-9) is a specialized heterocyclic compound with significant potential in pharmaceutical research and drug development. This compound belongs to the class of sulfonamide derivatives and features a unique triazolopyrimidine core, making it a subject of interest for scientists exploring novel therapeutic agents.

The molecular structure of 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine combines multiple pharmacophores, including a piperazine ring, benzenesulfonyl group, and triazolopyrimidine moiety. This combination suggests potential interactions with various biological targets, particularly in the central nervous system (CNS) and inflammatory pathways. Researchers are increasingly focusing on such multi-target compounds as they may offer advantages in treating complex diseases.

Recent studies indicate that compounds containing triazolopyrimidine scaffolds like 946206-47-9 may exhibit promising kinase inhibitory activity. This has sparked interest in their potential applications for conditions where kinase modulation is therapeutic, aligning with current trends in precision medicine and targeted therapy approaches. The presence of the methoxy-methylbenzenesulfonyl group may contribute to improved pharmacokinetic properties, a key consideration in modern drug design.

The piperazine moiety in 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine is particularly noteworthy, as this structural feature is prevalent in many FDA-approved drugs. This suggests potential for blood-brain barrier penetration, making the compound interesting for neurological research. Current investigations are exploring whether this compound could serve as a lead structure for developing new neuroprotective agents or cognitive enhancers, addressing growing concerns about neurodegenerative diseases in aging populations.

Synthetic routes to 946206-47-9 typically involve multi-step organic transformations, with key steps including sulfonylation reactions and nucleophilic substitutions on the triazolopyrimidine core. The compound's relatively complex structure presents interesting challenges for process chemistry optimization, a hot topic in pharmaceutical manufacturing where efficiency and sustainability are paramount. Recent advances in flow chemistry and catalytic methods may offer improved synthetic approaches to this and related compounds.

From a medicinal chemistry perspective, the phenyl-triazolopyrimidine system in 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine may interact with various biological targets through multiple binding modes. Computational modeling studies suggest potential affinity for several enzyme classes, though experimental validation is ongoing. This aligns with current drug discovery paradigms emphasizing polypharmacology approaches to complex diseases.

The physicochemical properties of CAS 946206-47-9, including its solubility profile and lipophilicity, make it suitable for further pharmaceutical development. These characteristics are particularly important given the increasing focus on formulation science to improve drug delivery. Researchers are investigating whether this compound could be developed as part of combination therapies, another growing trend in treatment strategies for complex conditions.

Quality control and characterization of 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine typically involve advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency, crucial for reliable research results. The compound's stability under various conditions is also being studied, addressing the pharmaceutical industry's emphasis on drug stability and shelf-life optimization.

As research into triazolopyrimidine derivatives continues to expand, 946206-47-9 represents an interesting case study in structure-activity relationships. The compound's unique combination of structural features offers opportunities for molecular modification to optimize desired biological effects while minimizing potential side effects. This approach is central to contemporary drug discovery pipelines aiming to develop safer, more effective therapeutics.

The potential applications of 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine extend beyond traditional pharmaceutical uses. There is growing interest in exploring such compounds for diagnostic imaging applications, particularly when combined with appropriate labeling strategies. This reflects broader trends toward theranostic approaches that combine therapy and diagnosis.

From a commercial perspective, the synthesis and supply of CAS 946206-47-9 cater to the needs of pharmaceutical researchers and contract research organizations. The compound's specialized nature positions it within the growing market for research chemicals and pharmaceutical intermediates. Suppliers are increasingly focusing on providing such compounds with comprehensive analytical data packages, responding to the research community's demand for well-characterized materials.

Future research directions for 1-(4-methoxy-3-methylbenzenesulfonyl)-4-{3-phenyl-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl}piperazine may include detailed pharmacological profiling, toxicological evaluation, and exploration of its metabolic fate in biological systems. Such studies would build on the compound's promising structural features and could potentially lead to novel therapeutic candidates addressing unmet medical needs in various disease areas.